Cas no 97968-80-4 (2-Cyclobutyl-1H-1,3-benzodiazole)

• Product Name: 2-Cyclobutyl-1H-1,3-benzodiazole
• CAS No: 97968-80-4
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• MDL: MFCD09834762
• CID: 61924
• PubChem ID: 13415796
• Update Time: 2025-04-18

2-Cyclobutyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyclobutylbenzimidazole
• 2-Cyclobutyl-1H-benzimidazole
• 2-Cyclobutyl-1H-benzo[d]imidazole
• 1H-Benzimidazole,2-cyclobutyl-(9CI)
• SCHEMBL2674802
• 2-cyclobutyl-1H-1,3-benzodiazole
• 97968-80-4
• cyclobutyl-benzimidazole
• A1-19035
• MFCD09834762
• LS-10112
• FT-0759725
• ANLLPTFGRAIIOZ-UHFFFAOYSA-N
• AKOS009144449
• 2-Cyclobutyl-1H-1,3-benzodiazole

• MDL： MFCD09834762
• Inchi： 1S/C11H12N2/c1-2-7-10-9(6-1)12-11(13-10)8-4-3-5-8/h1-2,6-8H,3-5H2,(H,12,13)
• InChI Key： ANLLPTFGRAIIOZ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1CCC1

Computed Properties

• Exact Mass: 172.10000
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.223
• Melting Point: 229-230 ºC
• PSA: 28.68000
• LogP: 2.83040